Cas no 1727-08-8 ([(4-bromophenyl)methyl]hydrazine hydrochloride)

• Product Name: [(4-bromophenyl)methyl]hydrazine hydrochloride
• CAS No: 1727-08-8
• MF: C₇H₁₀BrClN₂
• MW: 237.524699687958
• MDL: MFCD12031977
• CID: 2093924
• PubChem ID: 90487857
• Update Time: 2025-08-05

[(4-bromophenyl)methyl]hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Bromobenzyl)hydrazine hydrochloride
• [(4-bromophenyl)methyl]hydrazine hydrochloride
• 4-Bromobenzylhydrazine HCl
• 4-Bromobenzylhydrazinehydrochloride
• 4-Bromobenzylhydrazine hydrochloride
• SB10040
• AK170570
• (4-bromophenyl)methylhydrazine;hydrochloride
• BAA72708
• AS-33402
• 1727-08-8
• MFCD12031977
• DB-097287
• EN300-298054
• AKOS024438593
• (4-Bromobenzyl)hydrazinehydrochloride
• (4-Bromophenyl)methylhydrazine hydrochloride
• CS-0053038
• SY098710
• ((4-Bromophenyl)methyl)hydrazine hydrochloride
• 864-305-8

• MDL： MFCD12031977
• Inchi： 1S/C7H9BrN2.ClH/c8-7-3-1-6(2-4-7)5-10-9;/h1-4,10H,5,9H2;1H
• InChI Key： JNYUWAFJQNITFC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNN.Cl

Computed Properties

• Exact Mass: 235.97159g/mol
• Monoisotopic Mass: 235.97159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 89.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38

Additional information on [(4-bromophenyl)methyl]hydrazine hydrochloride

[(4-Bromophenyl)methyl]hydrazine Hydrochloride (CAS No. 1727-08-8): An Overview and Recent Research Developments

[(4-Bromophenyl)methyl]hydrazine hydrochloride (CAS No. 1727-08-8) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, also known as 4-bromobenzyl hydrazine hydrochloride, is a hydrazine derivative that has garnered attention for its potential in the development of novel drugs and its use as an intermediate in the synthesis of various bioactive molecules.

The chemical structure of [(4-bromophenyl)methyl]hydrazine hydrochloride consists of a benzene ring substituted with a bromine atom at the para position, which is attached to a methyl group. The methyl group is further linked to a hydrazine moiety, which is protonated to form the hydrochloride salt. This unique structure imparts specific chemical properties that make it valuable in various synthetic transformations and biological studies.

In recent years, [(4-bromophenyl)methyl]hydrazine hydrochloride has been extensively studied for its potential in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of antitumor agents. For instance, researchers have utilized this compound to develop novel derivatives with enhanced antiproliferative activities against various cancer cell lines. These derivatives often exhibit improved selectivity and reduced toxicity compared to existing drugs, making them promising candidates for further clinical evaluation.

Beyond its applications in cancer research, [(4-bromophenyl)methyl]hydrazine hydrochloride has also shown potential in the development of anti-inflammatory and analgesic agents. Studies have demonstrated that certain derivatives of this compound can effectively inhibit inflammatory pathways and provide pain relief, making them valuable leads for the treatment of chronic inflammatory conditions and pain management.

The synthetic versatility of [(4-bromophenyl)methyl]hydrazine hydrochloride is another factor contributing to its importance in chemical research. The bromo substituent on the benzene ring can be readily functionalized through various reactions such as Suzuki coupling, Stille coupling, and palladium-catalyzed cross-coupling reactions. These reactions allow for the introduction of diverse functional groups, thereby expanding the range of possible applications for this compound.

In addition to its synthetic utility, [(4-bromophenyl)methyl]hydrazine hydrochloride has been explored for its biological activities. Recent studies have investigated its effects on cellular processes such as apoptosis, cell cycle regulation, and signal transduction pathways. These investigations have provided valuable insights into the mechanisms underlying its biological activities and have paved the way for the development of more targeted therapeutic agents.

The safety profile of [(4-bromophenyl)methyl]hydrazine hydrochloride is an important consideration in its use as a research tool and potential drug candidate. While it is generally considered safe when handled properly, appropriate precautions should be taken to ensure safe handling and storage. Researchers should adhere to standard laboratory safety protocols to minimize any potential risks associated with its use.

In conclusion, [(4-bromophenyl)methyl]hydrazine hydrochloride (CAS No. 1727-08-8) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique chemical structure and synthetic versatility make it an invaluable tool for the development of novel drugs and bioactive molecules. Ongoing research continues to uncover new applications and biological activities, further highlighting its importance in the scientific community.